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Compound of Interest

Compound Name:
3-Bromo-1-(phenylsulfonyl)-1H-

indole

Cat. No.: B1272943 Get Quote

Comprehensive Safety & Handling Guide: 3-Bromo-
1-(phenylsulfonyl)-1H-indole
As a Senior Application Scientist, my primary objective is to empower your research by

ensuring that innovative chemistry is conducted with the highest standards of safety and

efficacy. This guide moves beyond mere compliance, offering a deep, procedurally-grounded

framework for handling 3-Bromo-1-(phenylsulfonyl)-1H-indole. This versatile synthetic

intermediate is crucial in drug discovery, but its safe management is paramount to protecting

personnel and ensuring experimental integrity.[1] This document provides an essential

operational plan, from risk assessment to disposal, built on a foundation of scientific causality.

Hazard Identification and Risk Assessment
Understanding the specific toxicological profile of a compound is the first step in creating a self-

validating safety protocol. 3-Bromo-1-(phenylsulfonyl)-1H-indole is a solid with a melting

point between 122-126 °C.[2] While stable under standard conditions, its hazard profile

necessitates rigorous controls.[3]
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Property Value Source

CAS Number 99655-68-2 [2][4][5]

Molecular Formula C14H10BrNO2S [2][5]

Molecular Weight 336.20 g/mol [5]

Appearance Solid [2]

Melting Point 122-126 °C [2]

| Boiling Point | 498 °C at 760 mmHg |[2] |

GHS Hazard Classification & Causality

The Globally Harmonized System (GHS) provides a clear mandate for the minimum required

safety precautions. The primary risks associated with this compound are acute toxicity upon

ingestion and irritation to the skin, eyes, and respiratory system.[2][4]
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Pictogram GHS Classification
Hazard Statement &
Implication

alt text Acute Toxicity 4, Oral

H302: Harmful if swallowed.[2]

[4] This dictates a strict

prohibition on eating or

drinking in the lab and

mandates immediate medical

attention if ingested.[2]

Skin Irritation 2

H315: Causes skin irritation.[4]

This requires the use of

chemical-resistant gloves and

a lab coat to prevent direct

contact, which can lead to

dermatitis.

Eye Irritation 2A

H319: Causes serious eye

irritation.[4] This makes

chemical splash goggles a

non-negotiable requirement to

prevent painful and potentially

damaging eye exposure.

STOT SE 3

H335: May cause respiratory

irritation.[4] This is the primary

driver for mandating the use of

a certified chemical fume hood

to prevent inhalation of

airborne dust or aerosols.

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE strategy is essential. It begins with engineering controls (the fume hood)

and is supplemented by carefully selected personal gear. Each component is chosen to

counteract a specific hazard identified in the risk assessment.
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PPE Category Specification Rationale & Causality

Eye & Face Protection
ANSI Z87.1 compliant

chemical splash goggles.[6]

Why: The H319 classification

(Causes serious eye irritation)

means any splash could cause

significant injury.[4] Goggles

provide a 360-degree seal that

standard safety glasses do

not. A face shield should be

worn over goggles during

procedures with a high splash

risk.[7][8]

Hand Protection

Chemical-resistant, disposable

nitrile gloves (minimum 4 mil

thickness).

Why: The H315 classification

(Causes skin irritation)

necessitates a robust barrier.

[4] Nitrile provides excellent

protection against many

organic compounds. Always

double-glove if handling larger

quantities or for extended

periods. Check for tears or

punctures before use.

Body Protection
Long-sleeved, impermeable

laboratory coat with knit cuffs.

Why: This protects skin on the

arms and torso from accidental

contact with the solid or

solutions.[6][7] The knit cuffs

provide a snug fit around the

inner glove to prevent

exposure at the wrist.

Respiratory Protection Primary Control: All handling

must occur in a certified

chemical fume hood.

Why: The H335 classification

(May cause respiratory

irritation) makes this the most

critical safety measure.[4] A

fume hood effectively captures

and exhausts dust and

aerosols, preventing
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inhalation. An N95 dust mask

is not a substitute. In the event

of ventilation failure, a NIOSH-

approved respirator with an

organic vapor cartridge and

P100 particulate filter is

required.[7][8]

Safe Handling & Operations Workflow
Adherence to a strict, step-by-step workflow minimizes the potential for exposure at every

stage of handling.

A. Engineering Controls & Area Preparation

Verify Fume Hood Certification: Before beginning any work, confirm that the chemical fume

hood has been certified within the last year.

Prepare the Work Surface: Cover the work surface inside the hood with disposable,

absorbent bench paper. This will contain minor spills and simplify cleanup.[6]

Assemble Materials: Place all necessary equipment (spatulas, weigh paper, glassware,

solvent wash bottles) inside the hood before introducing the chemical.

B. Step-by-Step Handling Protocol

Don PPE: Put on all required PPE in the correct order: lab coat, inner gloves, outer gloves,

and finally, safety goggles.

Weighing and Transfer:

Carefully open the container inside the fume hood.

Use a dedicated spatula to transfer the solid onto anti-static weigh paper or directly into a

tared vessel.

Perform all transfers slowly and deliberately to avoid generating airborne dust.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_1_butene.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.echemi.com/produce/pr25030435241-3-bromo-1-phenylsulfonyl-1h-indole.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation:

If making a solution, add the solid to the solvent (not the other way around) to minimize

splashing.

Keep the container capped or covered when not actively in use.

Post-Handling Decontamination:

Wipe down all surfaces inside the fume hood with an appropriate solvent (e.g.,

isopropanol or ethanol) and dispose of the wipes as hazardous waste.

Clean any contaminated equipment thoroughly.

Doff PPE: Remove PPE in the reverse order, taking care not to touch the outside of

contaminated items. Dispose of gloves and any other disposable PPE as hazardous waste.

Always wash hands thoroughly with soap and water after removing gloves.

Safe Handling Workflow Diagram
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Caption: Logical workflow for handling 3-Bromo-1-(phenylsulfonyl)-1H-indole.
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Emergency Procedures & Disposal
Preparedness is a key component of a robust safety plan.

First Aid Measures

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[2][4]

If in Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[4][9]

On Skin: Remove contaminated clothing. Immediately wash the affected area with plenty of

soap and water. Seek medical attention if irritation persists.[3][9]

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. Seek medical attention if respiratory irritation occurs.[4]

Waste Disposal Plan Chemical waste containing 3-Bromo-1-(phenylsulfonyl)-1H-indole must

be treated as hazardous.[6]

Waste Segregation:

Solid Waste: Collect unused compound, contaminated weigh paper, and disposable

materials in a dedicated, sealed, and clearly labeled container for "Halogenated Organic

Solid Waste."[6]

Liquid Waste: Collect any solutions containing the compound in a separate, sealed, and

labeled container for "Halogenated Organic Liquid Waste."[6]

Contaminated PPE: Dispose of all contaminated gloves and other disposable PPE in the

solid hazardous waste stream.[6]

Regulatory Compliance: Ensure all waste is disposed of through your institution's

Environmental Health & Safety (EH&S) office, in strict accordance with local and national

regulations.[2][4] Do not pour this chemical down the drain or dispose of it in regular trash.[4]
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By integrating these expert-validated protocols into your daily operations, you build a culture of

safety that protects both the researcher and the research itself, ensuring that your work can

proceed with confidence and integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1272943?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1272943
https://www.echemi.com/produce/pr25030435241-3-bromo-1-phenylsulfonyl-1h-indole.html
https://www.sigmaaldrich.com/HU/en/sds/aldrich/i3408?userType=undefined
https://www.chemicalbook.com/msds/3-bromo-1-phenylsulfonyl-1h-indole.htm
https://www.fishersci.ca/shop/products/3-bromo-1-phenylsulfonyl-indole-97-thermo-scientific/p-7056971
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_1_butene.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://store.apolloscientific.co.uk/storage/msds/OR938836_msds.pdf
https://www.benchchem.com/product/b1272943#personal-protective-equipment-for-handling-3-bromo-1-phenylsulfonyl-1h-indole
https://www.benchchem.com/product/b1272943#personal-protective-equipment-for-handling-3-bromo-1-phenylsulfonyl-1h-indole
https://www.benchchem.com/product/b1272943#personal-protective-equipment-for-handling-3-bromo-1-phenylsulfonyl-1h-indole
https://www.benchchem.com/product/b1272943#personal-protective-equipment-for-handling-3-bromo-1-phenylsulfonyl-1h-indole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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